Cas no 1539015-73-0 (Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate)
Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1539015-73-0
- methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
- Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate
- EN300-6510407
-
- Inchi: 1S/C12H12N2O3/c1-16-12(15)10-4-5-13-8-11(10)14-7-9-3-2-6-17-9/h2-6,8,14H,7H2,1H3
- InChI Key: NSPJPDHCSWXPLW-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CNC1C=NC=CC=1C(=O)OC
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 64.4Ų
Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510407-0.05g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 0.05g |
$624.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-0.1g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 0.1g |
$653.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-0.25g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 0.25g |
$683.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-0.5g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 0.5g |
$713.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-1.0g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 1g |
$743.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-2.5g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 2.5g |
$1454.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-5.0g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 5g |
$2152.0 | 2023-05-25 | ||
| Enamine | EN300-6510407-10.0g |
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate |
1539015-73-0 | 10g |
$3191.0 | 2023-05-25 |
Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate
Research Briefing on Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate (CAS: 1539015-73-0) in Chemical Biology and Pharmaceutical Applications
Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate (CAS: 1539015-73-0) is a novel small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furan and pyridine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.
The synthesis of Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to improve the efficiency of the synthesis, making it feasible for large-scale production. The compound's structural features, including the furan ring and the carboxylate group, contribute to its bioactivity and interaction with biological targets.
In pharmacological studies, Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate has demonstrated significant activity against specific enzyme targets, such as kinases and proteases, which are implicated in various diseases. Preliminary in vitro assays have revealed its inhibitory effects on these enzymes, suggesting its potential as a therapeutic agent. Further investigations are underway to elucidate its exact mechanism of action and to evaluate its efficacy in animal models.
Recent advancements in the understanding of Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate's biological activity have opened new avenues for its application in drug discovery. Its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms and developing targeted therapies. Additionally, its favorable pharmacokinetic properties, such as good solubility and stability, enhance its suitability for further development.
Despite the promising findings, challenges remain in the development of Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate as a drug candidate. Issues such as potential toxicity, metabolic stability, and bioavailability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate (CAS: 1539015-73-0) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and bioactivity profile make it a compelling candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and translating it into clinical applications.
1539015-73-0 (Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)